Cas no 70156-98-8 (1,4-Dioxaspiro[4.5]dec-6-ene, 6-bromo-)

• Product Name: 1,4-Dioxaspiro[4.5]dec-6-ene, 6-bromo-
• CAS No: 70156-98-8
• MF: C₈H₁₁BrO₂
• MW: 219.075742006302
• CID: 547623
• PubChem ID: 11074872
• Update Time: 2025-04-19

1,4-Dioxaspiro[4.5]dec-6-ene, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]dec-6-ene, 6-bromo-
• 6-bromo-1,4-dioxaspiro[4.5]dec-6-ene
• DTXSID60454303
• 70156-98-8

• Inchi： 1S/C8H11BrO2/c9-7-3-1-2-4-8(7)10-5-6-11-8/h3H,1-2,4-6H2
• InChI Key： QLTHAAHXQAPEKV-UHFFFAOYSA-N
• SMILES： BrC1=CCCCC21OCCO2

Computed Properties

• Exact Mass: 217.99423
• Monoisotopic Mass: 217.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46